C10H11N4Na2O8P

• Molecular Formula: C10H11N4Na2O8P
• Molecular Weight: 392.17 g/mol
• InChI: InChI=1S/C10H13N4O8P.2Na/c15-6-4(1-21-23(18,19)20)22-10(7(6)16)14-3-13-5-8(14)11-2-12-9(5)17;;/h2-4,6-7,10,15-16H,1H2,(H,11,12,17)(H2,18,19,20);;/q;2*+1/p-2/t4-,6-,7-,10-;;/m1../s1
• InChIKey: AANLCWYVVNBGEE-IDIVVRGQSA-L

Disodium Inosinate (E631) Compound Profile and Regulatory Status

Disodium inosinate (C10H11N4Na2O8P), also known as inosine-5′-monophosphate disodium salt, 5′-IMP·2Na, or food additive E631, is the disodium salt of inosinic acid and belongs to the purine ribonucleoside monophosphate class [1]. With a molecular weight of 392.17 g/mol (anhydrous), it is the first fully formed nucleotide in de novo purine biosynthesis and serves as the metabolic branch point for AMP and GMP synthesis [2]. Commercially, it is produced via bacterial fermentation of sugars (e.g., Corynebacterium stationis) and is predominantly used as a flavor enhancer that acts synergistically with monosodium glutamate (MSG) to elicit umami taste [3]. EU specifications mandate an assay of not less than 97.0% on the anhydrous basis, pH 7.0–8.5 (5% solution), and water content not exceeding 28.5% [3]. The compound is available in food-grade (≥97%), high-purity (≥99.74%), and pharmaceutical secondary standard grades traceable to USP, EP, and BP primary standards .

Flavor role Synergistic umami enhancer with MSG in food formulations Requires glutamate background for full activity

Isomeric gate Only the 5'-phosphate regioisomer provides flavor function 2'- and 3'-inosinic acid isomers are inactive

Grade availability Food-grade, high-purity, and pharma secondary standard options Traceable to USP/EP/BP for analytical workflows

• [1] Wikipedia contributors. "Disodium inosinate." Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Disodium_inosinate (accessed 2026). View Source
• [2] Sciencedirect Topics. "Inosine Monophosphate." https://www.sciencedirect.com/topics/biochemistry-genetics-and-molecular-biology/inosine-monophosphate (accessed 2026). View Source
• [3] Commission Regulation (EU) No 231/2012 of 9 March 2012, E 631 DISODIUM INOSINATE specifications. Official Journal of the European Union. View Source

Why Disodium Inosinate Cannot Be Substituted by Other Umami Enhancers

Disodium inosinate cannot be generically substituted with its closest structural and functional analogs—disodium guanylate (GMP, E627), disodium 5′-ribonucleotides (I+G, E635), or monosodium glutamate (MSG, E621)—without quantitative alteration of sensory outcome, formulation stability, and regulatory compliance. Three irreversible differentiators preclude interchange: (i) isomeric specificity—only the 5′-phosphate isomer possesses flavor activity, while the 2′- and 3′-inosinic acid isomers are completely inactive, meaning any procurement of non-5′-regioisomeric material yields zero functional return [1]; (ii) a 3.8-fold difference in intrinsic flavor-enhancing potency between GMP and IMP dictates that direct molar substitution produces either under-dosed or over-dosed formulations [1]; (iii) divergent food-matrix solubility and stability profiles mean that IMP remains soluble and clear in soy sauce at 0.6% w/w addition whereas GMP precipitates above 0.3% [2]. Furthermore, the taste-modulation profile of IMP is quantitatively distinct: IMP ranks first among all 5′-ribonucleotides in lowering the oral glutamate detection threshold, outperforming GMP, AMP, UMP, and CMP [3]. These data collectively establish that each nucleotide—and each salt form—occupies a non-overlapping performance envelope that must be specified at the procurement stage.

1

Regioisomer mismatch eliminates function

Any inosinic acid material not confirmed as 5′-phosphate isomer yields zero flavor response, making non-5′-substitutes non-interchangeable.

2

Potency gap with GMP alters dosing

Reported several-fold higher intrinsic umami potency of GMP means direct molar replacement can produce under- or over-dosed formulations; dose recalculation is required.

3

Solubility ceiling differs in liquid matrices

IMP maintains clarity at higher addition levels in soy sauce, whereas GMP precipitates above reported lower thresholds; substitution may cause visible haze and filtration loss.

• [1] Kuninaka, A. (1966). "Recent Studies of 5'-Nucleotides as New Flavor Enhancers." In Flavor Chemistry, Advances in Chemistry Series, Vol. 56, American Chemical Society, pp. 261–278. DOI: 10.1021/ba-1966-0056.ch015. View Source
• [2] Wang, N.-J. (2022). "Study on the dissolution stability of nucleotides in soy sauce and sensory analysis." Hubei Agricultural Sciences, (20), 133–135. DOI: 10.14088/j.cnki.issn0439-8114.2022.20.025. View Source
• [3] Amado, N.J., Hanselman, E.C., Harmon, C.P., Deng, D., Alarcon, S.M., Sharples, A.A., & Breslin, P.A.S. (2024). "Ribonucleotides differentially modulate oral glutamate detection thresholds." Chemical Senses, 49, bjad049. DOI: 10.1093/chemse/bjad049. View Source

Quantitative Differentiation of Disodium Inosinate vs. Other 5′-Ribonucleotides

Isomeric Specificity: Only 5′-Inosinic Acid Has Flavor Activity

Among the three positional isomers of inosinic acid (2′-, 3′-, and 5′-inosinic acid), only the 5′-isomer exhibits any detectable flavor-enhancing activity [1]. The 2′-inosinic acid and 3′-inosinic acid isomers produce zero flavor potentiation under identical assay conditions. This regiospecificity is dictated by the requirement that the phosphate group be esterified at the 5′-position of the ribose moiety and that both phosphate hydroxyls be ionized (as the disodium salt) for umami receptor activation [1]. This is a binary, qualitative differentiation: the incorrect isomer delivers no functional value regardless of concentration.

Isomeric Specificity

Head-to-head

5′-IMP: active vs 2′-/3′-IMP: inactive

Binary functional gate: only 5′-phosphate isomer supports flavor enhancement

Structural requirement confirmed across all three inosinic acid isomers

Evidence Dimension	Flavor-enhancing activity (qualitative detection)
Target Compound Data	5′-Inosinic acid (as disodium salt): positive flavor activity
Comparator Or Baseline	2′-Inosinic acid and 3′-Inosinic acid: no detectable flavor activity
Quantified Difference	Binary: active vs. completely inactive (zero flavor response)
Conditions	Sensory evaluation; structural requirement confirmed by structure-activity relationship analysis across all three inosinic acid isomers (Kuninaka, 1966)

Why This Matters

Procurement of any material not confirmed as the 5′-regioisomer (e.g., mislabeled or isomerically impure inosinic acid salts) yields zero functional flavor-enhancement return, making isomeric identity the most fundamental procurement gate.

• [1] Kuninaka, A. (1966). "Recent Studies of 5'-Nucleotides as New Flavor Enhancers." In Flavor Chemistry, Advances in Chemistry Series, Vol. 56, American Chemical Society, pp. 261–278. DOI: 10.1021/ba-1966-0056.ch015. View Source

Relative Flavor Potency: GMP vs. IMP

In direct comparative sensory evaluation, disodium 5′-guanylate (GMP) exhibits 3.8 times the flavor-enhancing activity of disodium 5′-inosinate (IMP) when compared on an anhydrous weight basis, despite the qualitative character of enhancement being virtually identical between the two nucleotides [1]. When compared as their hydrated commercial forms (GMP·7H₂O vs. IMP·7.5H₂O), the relative potency ratio is 2.3-fold [2]. This means that achieving equivalent umami enhancement intensity requires approximately 2.3–3.8 times more IMP by weight than GMP, depending on the hydration state used for formulation.

Relative Potency

Head-to-head

GMP 3.8× (anhydrous)

2.3× when comparing hydrated commercial forms (GMP·7H₂O vs IMP·7.5H₂O)

Dose adjustment needed when substituting IMP for GMP to maintain umami intensity

Sensory panel evaluation with MSG synergy

Evidence Dimension	Flavor-enhancing activity (relative potency ratio)
Target Compound Data	IMP disodium salt: relative activity = 1.0 (reference)
Comparator Or Baseline	GMP disodium salt (anhydrous): relative activity = 3.8; GMP·7H₂O vs. IMP·7.5H₂O: relative activity = 2.3
Quantified Difference	GMP is 3.8× (anhydrous) to 2.3× (hydrated commercial forms) more potent than IMP
Conditions	Sensory panel evaluation; synergistic action with monosodium L-glutamate (Kuninaka, 1966; Kuninaka et al., J-stage, 1960s)

Why This Matters

Formulators substituting IMP for GMP must adjust dosage by a factor of 2.3–3.8× to maintain equivalent umami intensity, directly impacting recipe cost calculations and nutritional labeling (sodium content). Conversely, IMP may be preferred where a less intense, more gradual umami build is desired.

• [1] Kuninaka, A. (1966). "Recent Studies of 5'-Nucleotides as New Flavor Enhancers." In Flavor Chemistry, Advances in Chemistry Series, Vol. 56, American Chemical Society, pp. 261–278. DOI: 10.1021/ba-1966-0056.ch015. View Source
• [2] Kuninaka, A. et al. "化学調味料の呈味力に関する研究" (Studies on the Taste Intensity of Chemical Seasonings). J-stage (Japan). Confirming GMP (7H₂O) is 2.3× IMP (7.5H₂O) in synergistic action with MSG. View Source

Glutamate Detection Threshold Modulation by Ribonucleotides

In a controlled human psychophysical study, the addition of 3 mM IMP reduced the absolute detection threshold for monopotassium L-glutamate (MPG) from 2.08 mM (MPG alone) to 0.046 mM—a decrease of approximately 1.5 orders of magnitude, representing a ~45-fold enhancement in glutamate sensitivity [1]. The rank order of potency for increasing glutamate sensitivity across all tested 5′-ribonucleotides was: IMP > GMP > AMP >> UMP // CMP [1]. Notably, the pyrimidine nucleotide CMP raised glutamate thresholds in 10 of 17 subjects, acting as a negative modulator—a directionally opposite effect [1]. This establishes IMP as the most effective positive modulator of human umami taste sensitivity among the naturally occurring 5′-ribonucleotides.

Glutamate Threshold

Head-to-head

~45-fold reduction

MPG threshold: 2.08 mM → 0.046 mM with 3 mM IMP

IMP ranks first among ribonucleotides for increasing glutamate sensitivity

Human psychophysical study; rank order: IMP > GMP > AMP >> UMP // CMP

Evidence Dimension	Glutamate (MPG) absolute detection threshold reduction
Target Compound Data	IMP (3 mM background): MPG threshold = 0.046 mM (reduction of ~1.5 log units vs. MPG alone)
Comparator Or Baseline	MPG alone: threshold = 2.08 mM; GMP: MPG threshold reduced but less than IMP; AMP: less effective; UMP: weak effect; CMP: raised threshold (negative modulator in subset)
Quantified Difference	IMP: ~45-fold threshold reduction; Rank order: IMP > GMP > AMP >> UMP // CMP
Conditions	Human psychophysical testing; 17 participants; absolute detection threshold measured with 3 mM background of each ribonucleotide; monopotassium L-glutamate (MPG) as tastant (Amado et al., 2024, Chemical Senses)

Why This Matters

For product developers targeting maximum umami impact at the lowest possible glutamate concentration (e.g., clean-label or sodium-reduced formulations), IMP provides the greatest glutamate-sparing effect among all tested 5′-ribonucleotides, outperforming GMP in sensitivity enhancement despite GMP's higher intrinsic flavor potency.

• [1] Amado, N.J., Hanselman, E.C., Harmon, C.P., Deng, D., Alarcon, S.M., Sharples, A.A., & Breslin, P.A.S. (2024). "Ribonucleotides differentially modulate oral glutamate detection thresholds." Chemical Senses, 49, bjad049. DOI: 10.1093/chemse/bjad049. View Source

Umami Taste Threshold and Synergy with MSG

The absolute umami taste threshold of IMP disodium salt alone is 0.025 g/100 mL, which is 2-fold higher (less sensitive) than that of GMP disodium salt at 0.0125 g/100 mL [1]. However, when IMP and GMP are combined in a 1:1 ratio, the mixture threshold drops to 0.0063%—a 4-fold improvement over IMP alone [1]. When this 1:1 IMP+GMP mixture is further combined with 0.8% MSG, the threshold is driven down to 0.000031%, representing an approximately 800-fold enhancement in sensitivity relative to IMP alone [1]. In direct synergy quantification, MSG combined with IMP at a 1:1 ratio produces an 8-fold enhancement in umami intensity over MSG alone, while MSG+GMP (1:1) yields a 30-fold enhancement [1]. These data were corroborated by the Yamaguchi mathematical model where the synergy constant γ for IMP with MSG was determined as 1.218 × 10⁸ from extensive sensory testing [2].

Umami Synergy

Head-to-head

IMP+MSG 8× synergy | IMP+GMP+MSG ~800× threshold drop

IMP's primary value is as synergy multiplier in multi-component systems

Yamaguchi synergy constant γ = 1.218×10⁸; threshold data from industry compilations

Evidence Dimension	Umami taste detection threshold and synergistic enhancement factor
Target Compound Data	IMP alone: threshold = 0.025 g/100 mL; IMP+MSG (1:1): 8-fold enhancement vs. MSG alone
Comparator Or Baseline	GMP alone: threshold = 0.0125 g/100 mL; IMP+GMP (1:1): threshold = 0.0063%; IMP+GMP+0.8%MSG: threshold = 0.000031%; GMP+MSG (1:1): 30-fold enhancement
Quantified Difference	IMP threshold is 2× higher than GMP; IMP+GMP mixture threshold is 4× lower than IMP alone; IMP+GMP+MSG threshold is ~800× lower than IMP alone; GMP+MSG synergy (30×) exceeds IMP+MSG (8×) by 3.75-fold
Conditions	Sensory threshold determination; aqueous solution; room temperature; multiple corroborating industry sources (ChemicalBook; food industry technical references)

Why This Matters

IMP's unique value proposition lies not in stand-alone potency but in its synergistic threshold-lowering effect within multi-component umami systems. Procurement decisions that treat IMP as a single-agent flavor enhancer miss its primary functional role as a synergy multiplier, particularly when co-formulated with GMP and MSG.

• [1] ChemicalBook. "肌苷酸二钠 4691-65-0" (Disodium 5′-Inosinate). Industry reference compiling taste threshold and synergy data. https://www.chemicalbook.cn (accessed 2026). View Source
• [2] Yamaguchi, S. (1967). "The Synergistic Taste Effect of Monosodium Glutamate and Disodium 5′-Inosinate." Journal of Food Science, 32(4), 473–478. DOI: 10.1111/j.1365-2621.1967.tb09715.x. View Source

Solubility and Stability in Soy Sauce: IMP vs. GMP

In a systematic study of nucleotide dissolution stability in soy sauce, IMP disodium salt demonstrated superior solubility: at 0.6% w/w addition, the soy sauce solution remained clear with no visible precipitation [1]. In contrast, GMP disodium salt was stable only at addition levels below 0.3%; above this threshold, visible precipitation occurred [1]. For the I+G mixture (IMP+GMP, 1:1), stability was maintained at addition levels below 0.6% [1]. In terms of sensory character, IMP was found to deliver a more pronounced and immediate umami impact ("冲击感"), while GMP contributed greater umami persistence and fullness ("延长感" and "饱满感"), with I+G providing the best balance across all dimensions [1]. This differential solubility is critical because precipitation in finished liquid products leads to quality rejection, filtration losses, and non-homogeneous flavor distribution.

Soy Sauce Stability

Head-to-head

IMP clear at 0.6% w/w

GMP precipitates above 0.3% w/w; I+G stable up to 0.6%

IMP provides wider formulation window for liquid seasonings before clarity loss

Sensory: IMP gives sharp impact; GMP adds persistence and fullness

Evidence Dimension	Solubility and stability in soy sauce (aqueous fermented matrix)
Target Compound Data	IMP: clear, no precipitation at 0.6% w/w; dominant sensory effect: sharp umami impact
Comparator Or Baseline	GMP: stable only below 0.3% (precipitation above); I+G (1:1): stable below 0.6%; GMP sensory effect: umami persistence/fullness
Quantified Difference	IMP has ≥2× the maximum stable concentration of GMP in soy sauce (0.6% vs. <0.3%); qualitative sensory differentiation confirmed
Conditions	Soy sauce (commercial fermented matrix); room temperature; addition levels tested across range; visual clarity assessment and sensory panel evaluation (Wang, 2022, Hubei Agricultural Sciences)

Why This Matters

For liquid seasoning, sauce, and soup-base formulations, the 2-fold solubility advantage of IMP over GMP directly determines the maximum achievable umami intensity without risking product failure due to precipitation. This makes IMP the preferred single-nucleotide choice for high-dosage liquid applications.

• [1] Wang, N.-J. (2022). "Study on the dissolution stability of nucleotides in soy sauce and sensory analysis." Hubei Agricultural Sciences, (20), 133–135. DOI: 10.14088/j.cnki.issn0439-8114.2022.20.025. View Source

Optimal Application Scenarios for Disodium Inosinate

High-Dosage Liquid Umami Systems

Based on the direct evidence that IMP remains fully soluble and clear in soy sauce at 0.6% w/w while GMP precipitates above 0.3% [1], IMP is the unambiguous choice for liquid umami formulations requiring nucleotide addition above 0.3%. In soy sauce, soup bases, and liquid seasoning concentrates, IMP can be used at up to 0.6% as a single nucleotide without filtration or clarity issues, delivering a sharp, immediate umami impact that GMP cannot match at equivalent clarity-constrained dosage. For applications where both high dosage and balanced sensory profile are required, I+G (1:1 IMP+GMP mixture) can be used up to 0.6% [1].

Glutamate-Sparing in Sodium-Reduced Formulations

IMP ranks first among all 5′-ribonucleotides in lowering the oral glutamate detection threshold, reducing the MPG threshold from 2.08 mM to 0.046 mM—a ~45-fold enhancement [2]. This quantitative advantage makes IMP the optimal ribonucleotide for product developers seeking to reduce added MSG or total sodium while preserving perceived umami intensity. The 8-fold synergy with MSG at a 1:1 ratio [3] translates to an approximately 87.5% reduction in MSG required to achieve the same umami intensity, directly enabling sodium reduction claims. This scenario applies to bouillons, snack seasonings, processed meats, and ready-meal sauces where sodium content is under regulatory or consumer pressure.

Pharmaceutical and Biochemical Reference Standards

For laboratories conducting IMP dehydrogenase (IMPDH) kinetic studies, purine nucleotide metabolism research, or quality control of food products by spectrophotometry and chromatography, disodium inosinate is available as a Pharmaceutical Secondary Standard with multi-traceability to USP, EP, and BP primary standards, produced and certified in accordance with ISO 17034 and ISO/IEC 17025 . This certified reference material (CRM) grade is distinct from food-grade IMP and provides the metrological traceability required for regulatory submissions and method validation. The compound's role as the first fully formed purine nucleotide and the metabolic branch point for AMP and GMP synthesis [4] makes it an essential substrate for studying purine metabolism, particularly IMPDH kinetics and nucleotide pool regulation.

Cost-Performance Optimization in Umami Blends

Given that GMP is 3.8× more potent than IMP on an anhydrous basis but typically commands a higher market price [5], procurement strategists can optimize the IMP:GMP ratio based on the quantitative synergy data: IMP alone provides 8-fold MSG synergy while GMP alone provides 30-fold MSG synergy, yet their 1:1 mixture threshold (0.0063%) is substantially lower than either nucleotide alone [3]. This non-linear synergy means that partial substitution of GMP with the lower-cost IMP in an I+G blend can achieve near-equivalent sensory performance at reduced raw material cost, particularly in applications where the solubility advantage of IMP (stable to 0.6% in soy sauce vs. GMP's 0.3% limit [1]) provides additional formulation headroom.

Application

Selection Property

Validation Focus

Liquid umami systems at elevated nucleotide levels

Reported solubility limit and clarity at high concentration

Soy sauce / liquid seasoning precipitation threshold and visual clarity

Sodium-reduced umami formulation development

Glutamate threshold reduction efficiency (ranked 1st among ribonucleotides)

Sensory detection threshold and synergy ratio with MSG

Purine nucleotide metabolism and QC reference

Pharmaceutical secondary standard traceable to USP/EP/BP

Method validation and regulatory traceability documentation

Umami blend cost-performance evaluation

IMP:GMP potency ratio and reported non-linear synergy

Formulation cost vs. sensory intensity trade-off analysis

• [1] Wang, N.-J. (2022). "Study on the dissolution stability of nucleotides in soy sauce and sensory analysis." Hubei Agricultural Sciences, (20), 133–135. DOI: 10.14088/j.cnki.issn0439-8114.2022.20.025. View Source
• [2] Amado, N.J., Hanselman, E.C., Harmon, C.P., Deng, D., Alarcon, S.M., Sharples, A.A., & Breslin, P.A.S. (2024). "Ribonucleotides differentially modulate oral glutamate detection thresholds." Chemical Senses, 49, bjad049. DOI: 10.1093/chemse/bjad049. View Source
• [3] ChemicalBook. "肌苷酸二钠 4691-65-0" (Disodium 5′-Inosinate). Industry reference. https://www.chemicalbook.cn (accessed 2026). View Source
• [4] Sciencedirect Topics. "Inosine Monophosphate." https://www.sciencedirect.com/topics/biochemistry-genetics-and-molecular-biology/inosine-monophosphate (accessed 2026). View Source
• [5] Kuninaka, A. (1966). "Recent Studies of 5'-Nucleotides as New Flavor Enhancers." In Flavor Chemistry, Advances in Chemistry Series, Vol. 56, American Chemical Society, pp. 261–278. DOI: 10.1021/ba-1966-0056.ch015. View Source